sodium 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylate
Description
Sodium 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylate is a compound that belongs to the class of triazoles . Triazoles are heterocyclic compounds that contain two carbon and three nitrogen atoms in a five-membered aromatic azole chain . They are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities .
Molecular Structure Analysis
The molecular structure of triazole compounds is characterized by a five-membered ring containing two carbon atoms and three nitrogen atoms . The specific molecular structure of this compound is not detailed in the available literature.Safety and Hazards
While the specific safety and hazards associated with sodium 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylate are not detailed in the available literature, it’s important to note that triazole compounds can be hazardous. For example, 1,2,4-triazole is considered hazardous by the 2012 OSHA Hazard Communication Standard .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for sodium 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylate involves the reaction of cyclopropylmethylamine with ethyl 2-cyanoacetate to form 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylic acid ethyl ester, which is then converted to the sodium salt form using sodium hydroxide.", "Starting Materials": [ "Cyclopropylmethylamine", "Ethyl 2-cyanoacetate", "Sodium hydroxide", "Methanol", "Water" ], "Reaction": [ "Step 1: Cyclopropylmethylamine is reacted with ethyl 2-cyanoacetate in methanol to form 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylic acid ethyl ester.", "Step 2: The resulting ester is then treated with sodium hydroxide in water to form the sodium salt of the compound, sodium 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylate." ] } | |
CAS No. |
2613384-22-6 |
Molecular Formula |
C7H8N3NaO2 |
Molecular Weight |
189.1 |
Purity |
95 |
Origin of Product |
United States |
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